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A Comparative Guide to the Viscosity Index of
Commercial Lubricating Oils
For researchers, scientists, and drug development professionals, understanding the physical

properties of fluids is paramount. While data on the viscosity index of 1,2,4-Tributoxybenzene
is not readily available in public literature, a comprehensive understanding of the viscosity

index of commercially available oils can provide a valuable benchmark for fluid selection and

development.

This guide provides an objective comparison of the viscosity index of common commercial oils,

supported by standardized experimental protocols. The viscosity index (VI) is a critical

parameter that indicates the effect of temperature on a fluid's viscosity. A higher viscosity index

signifies a smaller change in viscosity with temperature, a desirable characteristic for

applications experiencing a wide temperature range.[1][2]

Understanding Viscosity Index
Viscosity is a measure of a fluid's resistance to flow.[3] For many applications, a lubricant must

perform consistently across a range of temperatures. An oil with a low viscosity index will

become very thin at high temperatures and very thick at low temperatures. Conversely, a high

VI oil maintains a more stable viscosity, ensuring consistent performance.[1][2]
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The viscosity index is a dimensionless number calculated from the kinematic viscosity of the oil

at two standard temperatures: 40°C and 100°C.[1][4][5][6]

Comparison of Viscosity Index for Commercial Oils
The viscosity index of commercial oils varies significantly based on the type of base oil and the

presence of additives. Synthetic oils generally exhibit a higher viscosity index compared to

mineral oils.[1][2]

Oil Type
Typical Viscosity Index (VI)
Range

Notes

Conventional Mineral Oils 95 - 105

Derived from crude petroleum,

these oils have a VI that is

highly dependent on the

refining process.[1][7]

Highly Refined Mineral Oils 90 - 120

Advanced refining processes,

such as hydrotreating, can

improve the viscosity index of

mineral oils.[4][5][8]

Polyalphaolefin (PAO)

Synthetic Oils
130 - 150

PAOs are synthetic

hydrocarbons known for their

excellent thermal stability and

high viscosity index.[7]

Synthetic Oils with VI

Improvers
> 150 (can exceed 200)

The addition of polymeric

viscosity index improvers can

significantly increase the VI of

both mineral and synthetic oils.

[2][9]

Experimental Protocol: Determination of Viscosity
Index
The standard method for calculating the viscosity index of petroleum products is outlined in

ASTM D2270.[10][11][12][13][14]
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Objective: To determine the viscosity index of a lubricating oil from its kinematic viscosity at

40°C and 100°C.

Apparatus:

Calibrated glass capillary viscometers (ASTM D445).[7]

Constant temperature baths, capable of maintaining temperatures within ±0.02°C.

Timing device, accurate to 0.1 seconds.

Procedure:

Measure Kinematic Viscosity at 100°C (Y):

Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than

200 seconds.

Charge the viscometer with the test sample.

Place the charged viscometer in the 100°C constant temperature bath.

Allow the sample to reach thermal equilibrium.

Measure the time required for the oil to flow between the viscometer's calibration marks.

Calculate the kinematic viscosity (Y) in centistokes (cSt) by multiplying the flow time by the

viscometer calibration constant.

Measure Kinematic Viscosity at 40°C (U):

Repeat the procedure described in step 1, but with the constant temperature bath set to

40°C.

Calculate the kinematic viscosity (U) in centistokes (cSt).

Calculate Viscosity Index (VI):

The calculation method depends on whether the VI is above or below 100.[10]
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For VI ≤ 100:

Obtain the values for L and H from the tables in ASTM D2270, based on the kinematic

viscosity at 100°C (Y). L is the kinematic viscosity at 40°C of an oil with a VI of 0, and H

is the kinematic viscosity at 40°C of an oil with a VI of 100.[6][15]

The formula is: VI = [(L - U) / (L - H)] * 100[15]

For VI > 100:

A different formula involving logarithms is used, as detailed in ASTM D2270.[10]

Experimental Workflow
The following diagram illustrates the logical workflow for determining the viscosity index of an

oil sample according to ASTM D2270.
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Sample Preparation

Viscosity Measurement (ASTM D445)

Viscosity Index Calculation (ASTM D2270)

Result

Oil Sample

Measure Kinematic Viscosity
at 100°C (Y)

Measure Kinematic Viscosity
at 40°C (U)

Lookup L and H values
from ASTM D2270 tables

(based on Y)

Is VI > 100?

Calculate VI:
VI = [(L - U) / (L - H)] * 100

 No

Calculate VI using
alternate formula

 Yes

Viscosity Index (VI)

Click to download full resolution via product page

Caption: Workflow for Determining Viscosity Index.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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